7-Bromo-4-(4-methoxybenzyloxy)quinazoline

• Molecular Formula: C16H13BrN2O2
• Molecular Weight: 345.19 g/mol
• IUPAC Name: 7-bromo-4-[(4-methoxyphenyl)methoxy]quinazoline
• InChI: InChI=1S/C16H13BrN2O2/c1-20-13-5-2-11(3-6-13)9-21-16-14-7-4-12(17)8-15(14)18-10-19-16/h2-8,10H,9H2,1H3
• InChI Key: VFUMXMHWIFPKBZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)COC2=NC=NC3=C2C=CC(=C3)Br

Description

7-Bromo-4-(4-methoxybenzyloxy)quinazoline is a useful research compound. Its molecular formula is C16H13BrN2O2 and its molecular weight is 345.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

226.0 g (01.64 mol) of 4-methoxybenzyl alcohol in 0.5 l of toluene were added dropwise to a suspension of 80.0 g (2.0 mol) of sodium hydride [60% in paraffin oil] in 3.0 l of toluene between 15° C. and 20° C. The mixture was subsequently stirred at room temperature for a further 1 h. 165.9 g (1.64 mol) of 7-bromo-4-chloroquinazoline were then added in portions, and the reaction mixture was stirred for 48 h. Conventional work-up gave 194.8 g of 7-bromo-4-(4-methoxybenzyloxy)quinazoline as solid.